Cas no 117810-61-4 (N-Formyl Desloratadine)

N-Formyl Desloratadine structure
N-Formyl Desloratadine structure
Product Name:N-Formyl Desloratadine
CAS No:117810-61-4
MF:C20H19ClN2O
MW:338.830663919449
CID:1064195
PubChem ID:14554138
Update Time:2025-04-20

N-Formyl Desloratadine Chemical and Physical Properties

Names and Identifiers

    • N-Formyl Desloratadine
    • 8-CHLORO-11-(1-FORMYL-4-PIPERIDYLIDENE)-6,11-DIHYDRO-5H-BENZO[5,6]CYCLOHEPTA[1,2-b]PYRIDINE
    • Desloratadine N-Formyl Impurity
    • 4-(8-Chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-1-piperidinecarboxaldehyde
    • 8-Chloro-6,11-dihydro-11-(N-formyl-4-piperidinylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
    • AKOS005141899
    • CCG-356576
    • 8-Chloro-6,11-dihydro-11-(N-formyl-4-piperidinylidene)-5H-benzo(5,6)cyclohepta(1,2-b)pyridine
    • N-Formyldesloratadine; 8-Chloro-6,11-dihydro-11-(N-formyl-4-piperidinylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine; Desloratadine Related Compound F
    • 5TC65UK919
    • BDBM50007464
    • CS-0168604
    • 4-(8-Chloro-5,6-dihydro-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-piperidine-1-carbaldehyde
    • UNII-5TC65UK919
    • N-Formyl Desloratadine (Desloratadine Impurity)
    • 4-(8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine-1-carbaldehyde
    • N-Formyldesloratadine
    • Formyl Loratadine
    • CHEMBL325909
    • 4-(13-chloro-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-ylidene)piperidine-1-carbaldehyde
    • SCHEMBL8876967
    • STL159741
    • 4-{13-chloro-4-azatricyclo[9.4.0.0,pentadeca-1(11),3(8),4,6,12,14-hexaen-2-ylidene}piperidine-1-carbaldehyde
    • 1-Piperidinecarboxaldehyde, 4-(8-chloro-5,6-dihydro-11H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-ylidene)-
    • 11H-Benzo(5,6)cyclohepta(1,2-b)pyridine, 1-piperidinecarboxaldehyde
    • 4-{13-chloro-4-azatricyclo[9.4.0.0(3),]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-ylidene}piperidine-1-carbaldehyde
    • N-Formyl-desloratadine
    • N-Formyl Desloratadine (Desloratadine Impurity D)
    • 117810-61-4
    • Inchi: 1S/C20H19ClN2O/c21-17-5-6-18-16(12-17)4-3-15-2-1-9-22-20(15)19(18)14-7-10-23(13-24)11-8-14/h1-2,5-6,9,12-13H,3-4,7-8,10-11H2
    • InChI Key: QGLIUOLEDZMNSF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)CCC1=CC=CN=C1/C/2=C1\CCN(C=O)CC\1

Computed Properties

  • Exact Mass: 338.11900
  • Monoisotopic Mass: 338.1185909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 33.2Ų

Experimental Properties

  • PSA: 33.20000
  • LogP: 4.46150

N-Formyl Desloratadine Security Information

N-Formyl Desloratadine Pricemore >>

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